Cas no 1017196-31-4 (3-(4-methylphenyl)sulfonylpropan-1-amine)

• Product Name: 3-(4-methylphenyl)sulfonylpropan-1-amine
• CAS No: 1017196-31-4
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• CID: 1130526
• PubChem ID: 15626316
• Update Time: 2025-04-20

3-(4-methylphenyl)sulfonylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylphenyl)sulfonylpropan-1-amine
• 3-tosylpropan-1-amine
• 1017196-31-4
• N-tosyl-trimethylenimine
• AKOS000168625
• 3-(4-METHYLBENZENESULFONYL)PROPAN-1-AMINE
• 3-(4-Methylbenzene-1-sulfonyl)propan-1-amine
• DTXSID20575982

• MDL： MFCD09745244
• Inchi： 1S/C10H15NO2S/c1-9-3-5-10(6-4-9)14(12,13)8-2-7-11/h3-6H,2,7-8,11H2,1H3
• InChI Key： HBQHXXLFHKHRKJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(CCCN)(=O)=O

Computed Properties

• Exact Mass: 213.08234989g/mol
• Monoisotopic Mass: 213.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68.5Ų